Cas no 80573-72-4 (3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-)
80573-72-4 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
CAS No:80573-72-4
MF:C7H11NO2
MW:141.167742013931
CID:707723
PubChem ID:11550026
Update Time:2025-10-29
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
- 3-Cyclohexene-1-carboxylicacid,5-amino-,(1R,5R)-rel-(9CI)
- cis-5-Amino-cyclohex-3-enecarboxylic acid
- 80573-72-4
- rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid
- AKOS006351404
- EN300-367593
-
- Inchi: 1S/C7H11NO2/c8-6-3-1-2-5(4-6)7(9)10/h1,3,5-6H,2,4,8H2,(H,9,10)/t5-,6+/m1/s1
- InChI Key: QOUDZMWPQSGONB-RITPCOANSA-N
- SMILES: OC([C@@H]1CC=C[C@@H](C1)N)=O
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 63.3Ų
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1301100-100mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301100-250mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 250mg |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301100-500mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 500mg |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301100-1g |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 1g |
$2235 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301100-5g |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 5g |
$7835 | 2024-07-28 | |
| Enamine | EN300-367593-0.05g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 95% | 0.05g |
$1895.0 | 2023-11-13 | |
| Enamine | EN300-367593-0.1g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 95% | 0.1g |
$1986.0 | 2023-11-13 | |
| Enamine | EN300-367593-0.25g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 95% | 0.25g |
$2077.0 | 2023-11-13 | |
| Enamine | EN300-367593-0.5g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 95% | 0.5g |
$2167.0 | 2023-11-13 | |
| Enamine | EN300-367593-1.0g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 1.0g |
$2257.0 | 2023-03-02 |
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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